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Compound of Interest

Compound Name: 6-Hexadecanol

Cat. No.: B1657983 Get Quote

For immediate reference, treat 6-Hexadecanol (also known as Cetyl alcohol) as a hazardous

chemical waste. Due to its potential for environmental toxicity, it must not be disposed of in

standard trash or down the drain. Adherence to proper disposal protocols is essential for

laboratory safety and environmental protection. This guide provides detailed procedures for the

safe handling and disposal of 6-Hexadecanol, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before handling 6-Hexadecanol, ensure you are wearing appropriate personal protective

equipment (PPE), including safety goggles with side shields, chemical-resistant gloves, and a

lab coat. If there is a risk of generating dust, respiratory protection (such as a particulate filter

respirator) should be used. Work in a well-ventilated area, preferably within a chemical fume

hood.

In case of a spill, immediately remove all sources of ignition. For minor spills, sweep the solid

material into a suitable, labeled container for disposal. Avoid generating dust. For major spills,

alert emergency responders and follow your institution's established spill response protocol.

Step-by-Step Disposal Procedure
The disposal of 6-Hexadecanol must comply with local, state, and federal regulations. The

following is a general procedural guide; always consult your institution's Environmental Health

and Safety (EHS) department for specific requirements.
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Waste Identification and Classification:

6-Hexadecanol waste is classified as a hazardous chemical waste due to its ecotoxicity.

[1][2][3] It is toxic to aquatic organisms and may cause long-term adverse effects in the

aquatic environment.[1][2]

Do not mix 6-Hexadecanol waste with other waste streams unless explicitly permitted by

your EHS department. Keep it segregated from incompatible materials such as strong

oxidizing agents and strong acids.[1][3]

Containerization:

Place solid 6-Hexadecanol waste into a clean, dry, and chemically compatible container

with a secure, tight-fitting lid.

The container must be in good condition and not leak.

Leave at least one inch of headspace in the container to allow for expansion.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name ("6-Hexadecanol" or "Cetyl alcohol"), the

CAS number (36653-82-4), and an indication of the hazards (e.g., "Ecotoxic").

Include the accumulation start date (the date the first piece of waste was placed in the

container) and the name of the principal investigator or laboratory contact.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.
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Ensure the storage area is cool, dry, and well-ventilated, away from heat and sources of

ignition.[1]

Disposal Request and Pickup:

Once the container is full or you are ready to dispose of it, submit a chemical waste pickup

request to your institution's EHS department.

Do not attempt to transport the hazardous waste off-site yourself. All disposal must be

handled by trained and authorized personnel.

Physicochemical Data for 6-Hexadecanol
The following table summarizes key quantitative data for 6-Hexadecanol, compiled from

various safety data sheets.

Property Value

Molecular Formula C₁₆H₃₄O

Molecular Weight 242.44 g/mol

Appearance White solid (waxy flakes or powder)[1][4]

Odor Slight[1][3]

Melting Point 47 - 50 °C (116.6 - 122 °F)[1][3][4]

Boiling Point 344 °C (651.2 °F) at 760 mmHg[1][3]

Flash Point > 157 °C (> 314.6 °F)[1][3]

Autoignition Temperature 235 °C (455 °F)[1][3]

Solubility in Water Insoluble[3][4]

Density 0.8187 g/cm³ at 50 °C[4]

Vapor Pressure < 1 mmHg at 20 °C

log Pow (Octanol/Water Partition Coefficient) 6.65 - 6.7[2][3]
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Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 6-Hexadecanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1657983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1657983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Disposal Procedure

Spill Response

Start: 6-Hexadecanol Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assess for Spills or Contamination

Classify as Hazardous Waste
(Ecotoxic)

No spills, proceedSpill Detected

Spill present

Place in a Labeled, Compatible
Hazardous Waste Container

Segregate from Incompatible
Chemicals (e.g., Strong Oxidizers)

Store in Designated
Satellite Accumulation Area (SAA)

Submit Waste Pickup Request
to EHS Department

Await Pickup by
Authorized Personnel

End: Proper Disposal Complete

Minor Spill:
Clean up with appropriate kit

Minor

Major Spill:
Follow institutional emergency procedures

Major

Contain and add to waste

Click to download full resolution via product page

Disposal workflow for 6-Hexadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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